(2-Chloro-5-nitrophenyl)methanesulfonyl chloride
Overview
Description
(2-Chloro-5-nitrophenyl)methanesulfonyl chloride, also known as CNPS, is a sulfonyl chloride compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 115-117 °C. CNPS has been used extensively in organic synthesis and has been found to be a useful reagent in a variety of reactions. In addition, CNPS has been used in a number of biochemical and physiological studies due to its ability to react with a variety of compounds.
Scientific Research Applications
Structural and Spectroscopic Studies
The study of complexes formed by related compounds, such as 4-nitrophenyl[bis(ethylsulfonyl)]methane, with 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) provides insights into structural and spectroscopic characteristics. These studies reveal details about ion pairs and hydrogen bonding, contributing to our understanding of molecular interactions and structure-property relationships (Binkowska et al., 2001).
Synthesis of Benzoxazoles
Methanesulfonic acid, closely related to (2-Chloro-5-nitrophenyl)methanesulfonyl chloride, has been employed as an effective catalyst in the one-pot synthesis of 2-substituted benzoxazoles. This process involves the reaction of 2-aminophenol with acid chlorides generated in situ from carboxylic acids, demonstrating the compound's utility in facilitating organic synthesis (Kumar et al., 2008).
Electrochemical Properties in Ionic Liquids
The electrochemical properties of vanadium pentoxide films in methanesulfonyl chloride-aluminum chloride ionic liquid have been explored. This research highlights the reversible intercalation of sodium into the vanadium pentoxide film, showcasing the potential application of related compounds in energy storage technologies (Su et al., 2001).
Organic Base Reactions
The reaction products of disulfonyl carbon acids, such as 4-nitrophenyl[bis(ethylsulfonyl)]methane, with organic bases in solvents like acetonitrile and tetrahydrofuran have been studied. These findings contribute to a deeper understanding of proton transfer reactions and the formation of carbanion derivatives, relevant to various fields of chemistry and materials science (Binkowska & Jarczewski, 2008).
properties
IUPAC Name |
(2-chloro-5-nitrophenyl)methanesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2NO4S/c8-7-2-1-6(10(11)12)3-5(7)4-15(9,13)14/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZOYWZKZKRKZEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])CS(=O)(=O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901230229 |
Source
|
| Record name | Benzenemethanesulfonyl chloride, 2-chloro-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901230229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1250693-09-4 |
Source
|
| Record name | Benzenemethanesulfonyl chloride, 2-chloro-5-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1250693-09-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenemethanesulfonyl chloride, 2-chloro-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901230229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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